Cas no 102879-34-5 (1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride)

1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride is a chemically synthesized compound belonging to the tetrahydroisoquinoline class, which is of significant interest in pharmaceutical and organic chemistry research. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental applications. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and cardiovascular pathways. Its structural framework is valuable for developing potential therapeutic agents due to the tetrahydroisoquinoline core's pharmacological relevance. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and development settings. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride structure
102879-34-5 structure
Product Name:1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride
CAS No:102879-34-5
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD09880226
CID:1024093
PubChem ID:13948252
Update Time:2025-06-12

1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride
    • 5-HYDROXY-1, 2, 3, 4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
    • ACT10627
    • AGN-PC-00OG8E
    • AK101755
    • ANW-62704
    • CTK8B9555
    • KB-216211
    • SureCN1956191
    • 1,2,3,4-TETRAHYDROISOQUINOLIN-5-OL HCL
    • 1,2,3,4-Tetrahydro-5-isoquinolinol hydrochloride
    • 1,2,3,4-Tetrahydroisoquinolin-5-Ol Hydrochloride(WX604738)
    • 1,2,3,4-Tetrahydro-isoquinolin-5-ol hydrochloride
    • SKWAFWMMBSUSIB-UHFFFAOYSA-N
    • EN300-7396711
    • A26425
    • 5-Hydroxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
    • 1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloric acid
    • DTXSID60553062
    • CS-0035767
    • SY123455
    • AKOS016003918
    • 1,2,3,4-tetrahydroisoquinolin-5-ol;hydrochloride
    • 1,2,3,4-Tetrahydroisoquinolin-5-ol--hydrogen chloride (1/1)
    • CEA87934
    • AS-39577
    • MFCD09880226
    • 1,2,3,4-tetrahydroisoquinolin-5-ol,hydrochloride
    • DB-358996
    • SCHEMBL1956191
    • SB30266
    • 5-Isoquinolinol, 1,2,3,4-tetrahydro-, hydrochloride
    • 1,2,3,4-TETRAHYDROISOQUINOLIN-5-OLHYDROCHLORIDE
    • 102879-34-5
    • MDL: MFCD09880226
    • Inchi: 1S/C9H11NO.ClH/c11-9-3-1-2-7-6-10-5-4-8(7)9;/h1-3,10-11H,4-6H2;1H
    • InChI Key: SKWAFWMMBSUSIB-UHFFFAOYSA-N
    • SMILES: Cl.OC1=CC=CC2CNCCC=21

Computed Properties

  • Exact Mass: 185.06086
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Melting Point: 258-260 ºC
  • PSA: 32.26

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Additional information on 1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride

Recent Advances in the Study of 1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride (CAS: 102879-34-5)

1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride (CAS: 102879-34-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and cancer therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

One of the key areas of research has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Studies have demonstrated that 1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride can be efficiently synthesized through multi-step organic reactions, with high yields and purity. This has opened up new avenues for the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders.

Recent pharmacological investigations have focused on the compound's interaction with neurotransmitter systems. Preliminary data suggest that it may exhibit affinity for dopamine and serotonin receptors, making it a potential candidate for the treatment of conditions such as Parkinson's disease and depression. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

In the context of cancer research, 1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride has shown promise as an inhibitor of certain enzymatic pathways involved in tumor progression. Specifically, it has been observed to modulate the activity of kinases that play a critical role in cell proliferation and survival. These findings have spurred interest in the compound as a potential lead for the development of targeted cancer therapies.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural modifications to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1,2,3,4-Tetrahydroisoquinolin-5-ol hydrochloride (CAS: 102879-34-5) represents a versatile and promising compound in the field of medicinal chemistry. Ongoing research continues to uncover its potential applications, from CNS disorders to oncology. The compound's unique chemical properties and biological activities make it a valuable subject for further investigation, with the ultimate goal of developing novel therapeutic agents to address unmet medical needs.

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